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Compound of Interest

Compound Name: Ethyl triacontanoate

Cat. No.: B1604637 Get Quote

For researchers, scientists, and drug development professionals, the accuracy and reliability of

analytical measurements are paramount. A critical component ensuring this precision is the use

of well-characterized reference materials. This guide provides a comprehensive comparison of

the certificate of analysis (CoA) requirements for Ethyl triacontanoate, a long-chain fatty acid

ester, and a common alternative, Methyl stearate. By understanding the data and experimental

protocols behind these certifications, users can make informed decisions about the suitability of

a reference material for their specific application.

Understanding the Certificate of Analysis: A
Comparative Look
The Certificate of Analysis is a formal document that outlines the identity, purity, and other

critical properties of a reference material. While the specific format may vary between

suppliers, a comprehensive CoA for a chemical reference standard should contain the

elements detailed below. We will compare the typical requirements for Ethyl triacontanoate
with the information available for a widely used alternative, Methyl stearate.

Table 1: Comparison of Key Certificate of Analysis Parameters
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Parameter
Ethyl
Triacontanoate
(Ideal CoA)

Methyl Stearate
(Typical
Commercial CoA)

Significance for the
Researcher

Product Identification Ethyl triacontanoate Methyl stearate
Ensures the correct

material is being used.

CAS Number 7505-12-6[1][2][3] 112-61-8[4][5][6][7][8]

A universal identifier

for the chemical

substance.

Molecular Formula C₃₂H₆₄O₂[2][3] C₁₉H₃₈O₂[5]
Verifies the chemical

composition.

Molecular Weight 480.85 g/mol [3][9] 298.50 g/mol [4][6][8]

Important for

calculations and

concentration

determinations.

Lot/Batch Number Lot-specific Lot-specific[5]

Provides traceability

for a specific

production run.

Appearance
White to off-white

solid

White or colorless

powder to lump or

clear liquid[5]

A basic physical

property check.

Purity (Assay)
>98% (typically by

GC)

≥99.0% (GC)[8],

>99.5% (GC)[5]

A critical parameter

indicating the

proportion of the

desired chemical.

Identity Confirmation
IR, ¹H NMR, ¹³C NMR,

Mass Spectrometry

Confirms to structure

by NMR, Mass, IR[5]

Provides structural

confirmation of the

material.

Solubility

Soluble in organic

solvents like

chloroform[5]

Soluble in

Chloroform[5]

Important for sample

preparation.

Storage Conditions Room temperature or

refrigerated

Store at ambient

temperature[5], 2-

Ensures the stability

of the reference
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8°C[4][6] material over time.

Expiry/Retest Date Provided 3 years[5]

Indicates the period

for which the certified

values are valid.

Accreditation ISO 17034
ISO 17034, ISO/IEC

17025

Demonstrates the

competence of the

reference material

producer.

Experimental Protocols for Certification
The values reported on a Certificate of Analysis are derived from rigorous experimental testing.

Below are detailed methodologies for the key experiments typically performed to certify a long-

chain fatty acid ester reference material like Ethyl triacontanoate or Methyl stearate.

Purity Determination by Gas Chromatography (GC)
Objective: To determine the purity of the reference material by separating it from any volatile

impurities.

Instrumentation:

Gas Chromatograph with a Flame Ionization Detector (GC-FID)

Capillary Column: DB-1MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar

column.

Procedure:

Sample Preparation: Prepare a solution of the reference material in a suitable solvent (e.g.,

chloroform or hexane) at a concentration of approximately 1 mg/mL.

Instrument Conditions:

Injector Temperature: 250°C

Detector Temperature: 300°C
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Oven Temperature Program:

Initial temperature: 150°C, hold for 1 minute.

Ramp: Increase to 320°C at a rate of 10°C/minute.

Final hold: Hold at 320°C for 10 minutes.

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Injection: Inject 1 µL of the prepared sample.

Data Analysis: The purity is calculated as the area of the main peak relative to the total area

of all peaks in the chromatogram (Area Percent).

Identity Confirmation
1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure of the compound.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

Sample Preparation: Dissolve an appropriate amount of the reference material in a

deuterated solvent (e.g., CDCl₃).

Acquisition: Acquire ¹H and ¹³C NMR spectra.

Data Analysis: The chemical shifts, splitting patterns, and integration of the peaks in the

spectra should be consistent with the known structure of Ethyl triacontanoate or Methyl

stearate.

2. Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the compound.
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Instrumentation:

Mass Spectrometer, often coupled with a Gas Chromatograph (GC-MS).

Procedure:

Sample Introduction: The sample is introduced into the mass spectrometer, typically after

separation by GC.

Ionization: Electron Ionization (EI) is commonly used.

Data Analysis: The resulting mass spectrum should show a molecular ion peak

corresponding to the molecular weight of the compound and a fragmentation pattern

consistent with its structure.

3. Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Instrumentation:

Fourier Transform Infrared (FTIR) Spectrometer.

Procedure:

Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl) or

using an Attenuated Total Reflectance (ATR) accessory.

Acquisition: An IR spectrum is recorded.

Data Analysis: The presence of characteristic absorption bands (e.g., C=O stretch for the

ester group, C-H stretches for the alkyl chain) confirms the identity of the compound.

Visualizing the Certification Workflow
The logical flow from receiving a candidate reference material to issuing a Certificate of

Analysis is a multi-step process. The following diagram illustrates this workflow.
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Material Reception & Initial Assessment

Identity Confirmation Purity & Assay

Data Review & Certification

Candidate Reference Material Received

Physical Examination (Appearance, Color)

NMR Spectroscopy (1H, 13C) Mass Spectrometry (MS) Infrared (IR) Spectroscopy Gas Chromatography (GC-FID) Other Purity Tests (e.g., Water Content)

Data Compilation & Review

Certificate of Analysis Generation

Final Quality Assurance Approval

K

Certified Reference Material Released

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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